Cas no 2580208-00-8 (2-{(benzyloxy)carbonylamino}-3-fluoro-4-methoxybenzoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-fluoro-4-methoxybenzoic acid
• CAS No: 2580208-00-8
• MF: C₁₆H₁₄FNO₅
• MW: 319.284468173981
• CID: 5661765
• PubChem ID: 165895439
• Update Time: 2025-10-05

2-{(benzyloxy)carbonylamino}-3-fluoro-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27722947
• 2-{[(benzyloxy)carbonyl]amino}-3-fluoro-4-methoxybenzoic acid
• 2580208-00-8
• 2-{(benzyloxy)carbonylamino}-3-fluoro-4-methoxybenzoic acid

• Inchi： 1S/C16H14FNO5/c1-22-12-8-7-11(15(19)20)14(13(12)17)18-16(21)23-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,18,21)(H,19,20)
• InChI Key： ZUJPWKMUNISYJO-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C(=O)O)=C1NC(=O)OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 319.08560071g/mol
• Monoisotopic Mass: 319.08560071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-fluoro-4-methoxybenzoic acid

Comprehensive Overview of 2-{(benzyloxy)carbonylamino}-3-fluoro-4-methoxybenzoic acid (CAS No. 2580208-00-8)

2-{(benzyloxy)carbonylamino}-3-fluoro-4-methoxybenzoic acid (CAS No. 2580208-00-8) is a fluorinated benzoic acid derivative with significant potential in pharmaceutical and agrochemical research. This compound features a benzyloxycarbonyl (Cbz) protecting group, a fluoro substituent, and a methoxy group, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure has garnered attention in drug discovery, particularly for targeting enzymes and receptors involved in inflammation and metabolic disorders.

The growing interest in fluorinated compounds stems from their enhanced metabolic stability and bioavailability, a trend reflected in recent AI-driven drug design studies. Researchers frequently search for "fluoro-substituted benzoic acid applications" or "Cbz-protected amino acid derivatives," highlighting the demand for specialized building blocks like this compound. Its CAS No. 2580208-00-8 is often queried in databases such as Reaxys and SciFinder for patent reviews or synthetic route optimization.

From a synthetic chemistry perspective, 2-{(benzyloxy)carbonylamino}-3-fluoro-4-methoxybenzoic acid serves as a critical precursor for peptide mimetics and small-molecule inhibitors. The methoxy group enhances electron density, while the fluoro atom introduces steric and electronic effects crucial for binding affinity. Such properties align with current trends in "fragment-based drug discovery" and "green chemistry approaches," where efficient derivatization is prioritized.

Analytical characterization of this compound typically involves HPLC purity testing, NMR spectroscopy, and mass spectrometry, ensuring compliance with Good Manufacturing Practice (GMP) standards. Laboratories often inquire about "stability of fluorinated aromatic acids" or "storage conditions for Cbz-protected compounds," underscoring the need for detailed technical documentation.

In agrochemical applications, derivatives of 2-{(benzyloxy)carbonylamino}-3-fluoro-4-methoxybenzoic acid have shown promise as herbicide safeners by modulating plant enzyme activity. This aligns with the rising demand for "eco-friendly crop protection agents" and "precision agriculture chemicals," topics dominating industry forums and search engine queries.

The compound’s patent landscape reveals filings in kinase inhibitor and antibacterial agent development, reflecting its cross-disciplinary utility. Recent publications on "fluorine in medicinal chemistry" (Journal of Medicinal Chemistry, 2023) further validate its relevance. Suppliers should emphasize batch-to-batch consistency and scalable synthesis protocols to meet research and industrial demand.

Environmental and regulatory considerations for 2580208-00-8 include assessments of biodegradability and aquatic toxicity, addressing concerns raised in "green chemistry metrics" discussions. Proper waste disposal protocols for fluorinated intermediates are frequently searched, highlighting the need for sustainable practices.

Future research directions may explore its utility in PROTACs (Proteolysis-Targeting Chimeras) or covalent inhibitor design, areas gaining traction in AI-augmented molecular modeling. Collaborative studies between computational chemists and synthetic laboratories could unlock novel applications for this structurally intriguing molecule.